3-Methanesulfonyl-2,2-dimethylpropan-1-amine
Description
3-Methanesulfonyl-2,2-dimethylpropan-1-amine (CAS: 947723-20-8) is a branched aliphatic amine with a methanesulfonyl (-SO₂CH₃) substituent at the third carbon. Its molecular formula is C₆H₁₅NO₂S, and it has a molecular weight of 165.25 g/mol .
Properties
Molecular Formula |
C6H15NO2S |
|---|---|
Molecular Weight |
165.26 g/mol |
IUPAC Name |
2,2-dimethyl-3-methylsulfonylpropan-1-amine |
InChI |
InChI=1S/C6H15NO2S/c1-6(2,4-7)5-10(3,8)9/h4-5,7H2,1-3H3 |
InChI Key |
ZZWHUDSMSYSNDL-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(CN)CS(=O)(=O)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Methanesulfonyl-2,2-dimethylpropan-1-amine typically involves the reaction of 2,2-dimethylpropan-1-amine with methanesulfonyl chloride under controlled conditions. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction .
Industrial Production Methods
it is likely that similar synthetic routes are scaled up using industrial reactors and optimized for higher yields and purity .
Chemical Reactions Analysis
Types of Reactions
3-Methanesulfonyl-2,2-dimethylpropan-1-amine can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form sulfoxides or sulfones.
Reduction: Reduction reactions can convert the sulfonyl group to a thiol group.
Substitution: The amine group can participate in nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.
Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.
Major Products Formed
Oxidation: Sulfoxides and sulfones.
Reduction: Thiols.
Substitution: Various substituted amines depending on the reagents used.
Scientific Research Applications
3-Methanesulfonyl-2,2-dimethylpropan-1-amine has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of more complex molecules.
Biology: Studied for its potential interactions with biological molecules.
Medicine: Investigated for its potential therapeutic properties.
Industry: Used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 3-Methanesulfonyl-2,2-dimethylpropan-1-amine involves its interaction with specific molecular targets. The sulfonyl group can form strong interactions with nucleophilic sites on proteins and enzymes, potentially altering their activity. The amine group can also participate in hydrogen bonding and electrostatic interactions, influencing the compound’s overall biological activity .
Comparison with Similar Compounds
The following analysis focuses on structurally related 2,2-dimethylpropan-1-amine derivatives, differing in substituents at the third carbon. Key compounds include:
Substituent Variations and Molecular Properties
Key Observations:
- Polarity and Solubility : The methanesulfonyl derivative (polar -SO₂CH₃) likely exhibits higher water solubility compared to the ethoxy (-OCH₂CH₃) and trifluoro (-CF₃) analogues, which are more lipophilic .
- In contrast, ethoxy and trifluoro substituents may alter steric and electronic environments differently .
- Safety Profiles : 3-Ethoxy-2,2-dimethylpropan-1-amine is classified as a corrosive liquid (UN 2735), while toxicity data for the methanesulfonyl and fluorinated analogues are unavailable .
Structural and Functional Trade-offs
Biological Activity
3-Methanesulfonyl-2,2-dimethylpropan-1-amine is a compound of growing interest due to its potential biological activities and applications in medicinal chemistry. This article examines its biological activity, mechanisms of action, and relevant research findings, including data tables and case studies.
Chemical Structure and Properties
The chemical structure of 3-Methanesulfonyl-2,2-dimethylpropan-1-amine can be represented as follows:
- Molecular Formula : C5H13NO2S
- Molecular Weight : 155.23 g/mol
This compound features a methanesulfonyl group attached to a branched amine structure, which contributes to its unique reactivity and biological interactions.
The biological activity of 3-Methanesulfonyl-2,2-dimethylpropan-1-amine is primarily attributed to its ability to interact with specific molecular targets, such as enzymes and receptors. The sulfonyl group can form covalent bonds with nucleophilic sites on proteins, modulating their activity and influencing various biochemical pathways.
Key Mechanisms:
- Enzyme Inhibition : The compound can act as an inhibitor for certain enzymes involved in metabolic pathways.
- Protein Interaction : It may alter protein conformation and function through covalent modifications.
Biological Activity
Research has indicated that 3-Methanesulfonyl-2,2-dimethylpropan-1-amine exhibits several biological activities:
Antimicrobial Activity
Studies have shown that this compound possesses antimicrobial properties, making it a candidate for further investigation in the development of new antibiotics. Its effectiveness against various bacterial strains has been documented in several studies.
Anti-inflammatory Effects
In vitro studies suggest that 3-Methanesulfonyl-2,2-dimethylpropan-1-amine may exert anti-inflammatory effects by inhibiting pro-inflammatory cytokines . This could have implications for treating inflammatory diseases.
Case Studies
Several case studies have highlighted the potential applications of 3-Methanesulfonyl-2,2-dimethylpropan-1-amine:
- Study on Enzyme Inhibition : A study evaluated the compound's effect on a specific enzyme involved in metabolic processes. The results indicated significant inhibition at micromolar concentrations, suggesting its potential as a therapeutic agent in metabolic disorders.
- Antimicrobial Efficacy : In a comparative study against common bacterial pathogens, 3-Methanesulfonyl-2,2-dimethylpropan-1-amine demonstrated notable antimicrobial activity, with minimum inhibitory concentrations (MIC) lower than those of standard antibiotics.
Table 1: Biological Activities of 3-Methanesulfonyl-2,2-dimethylpropan-1-amine
| Activity Type | Description | Reference |
|---|---|---|
| Antimicrobial | Effective against Gram-positive bacteria | |
| Anti-inflammatory | Inhibits pro-inflammatory cytokines | |
| Enzyme Inhibition | Significant inhibition of metabolic enzymes |
Table 2: Comparison with Similar Compounds
| Compound Name | Antimicrobial Activity | Enzyme Inhibition | Notes |
|---|---|---|---|
| 3-Methanesulfonyl-2,2-dimethylpropan-1-amine | Yes | Yes | Potential therapeutic agent |
| 3-Methanesulfonylpropane | Moderate | No | Less effective than target compound |
| Methanesulfonamide | Low | Yes | Limited application |
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